Cas no 23044-40-8 (2H-Pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione,9-chloro-6,10b,11,11a-tetrahydro-10b,11-dihydroxy-7,8-dimethoxy-2,6-dimethyl-3-methylene-11a-(methylthio)-(9CI))

• Product Name: 2H-Pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione,9-chloro-6,10b,11,11a-tetrahydro-10b,11-dihydroxy-7,8-dimethoxy-2,6-dimethyl-3-methylene-11a-(methylthio)-(9CI)
• CAS No: 23044-40-8
• MF: C₁₉H₂₂ClN₃O₆S
• MW: 455.912482738495
• CID: 272125
• PubChem ID: 12442966
• Update Time: 2025-04-19

2H-Pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione,9-chloro-6,10b,11,11a-tetrahydro-10b,11-dihydroxy-7,8-dimethoxy-2,6-dimethyl-3-methylene-11a-(methylthio)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione,9-chloro-6,10b,11,11a-tetrahydro-10b,11-dihydroxy-7,8-dimethoxy-
• 2H-Pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione,9-chloro-6,10b,11,11a-tetrahydro-10b,11-dihydroxy-7,8-dimethoxy-2,6-dimethyl-3-methylene-11a-(methylthio)-(9CI)
• sporidesmin F
• 23044-40-8
• E4MOI6F03Y
• UNII-E4MOI6F03Y
• (+/-)-SPORIDESMIN F
• 12-chloro-8,9-dihydroxy-13,14-dimethoxy-5,16-dimethyl-4-methylidene-7-methylsulanyl-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-triene-3,6-dione
• 2H-Pyrazino(1',2':1,5)pyrrolo(2,3-b)indole-1,4(3H,6H)-dione, 9-chloro-5a,10b,11,11a-tetrahydro-10b,11-dihydroxy-7,8-dimethoxy-2,6-dimethyl-3-methylene-11a-(methylthio)-
• DTXSID00945725
• SPORIDESMIN F, (+/-)-
• Q27276862
• 9-Chloro-10b,11-dihydroxy-7,8-dimethoxy-2,6-dimethyl-3-methylidene-11a-(methylsulfanyl)-6,10b,11,11a-tetrahydro-2H-pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione
• CHEBI:219298
• 12-chloro-8,9-dihydroxy-13,14-dimethoxy-5,16-dimethyl-4-methylidene-7-methylsulfanyl-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-triene-3,6-dione

• Inchi： 1S/C19H22ClN3O6S/c1-8-14(24)23-16-18(27,15(25)19(23,30-6)17(26)21(8)2)9-7-10(20)12(28-4)13(29-5)11(9)22(16)3/h7,15-16,25,27H,1H2,2-6H3
• InChI Key： CHLALSASKWYQEZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C2=C(C=1)C1(C(C3(C(N(C)C(=C)C(N3C1N2C)=O)=O)SC)O)O)OC)OC

Computed Properties

• Exact Mass: 455.0917843g/mol
• Monoisotopic Mass: 455.0917843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 128Ų

2H-Pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione,9-chloro-6,10b,11,11a-tetrahydro-10b,11-dihydroxy-7,8-dimethoxy-2,6-dimethyl-3-methylene-11a-(methylthio)-(9CI) Security Information

• Hazardous Material transportation number：1544
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrroloindoles